2-({[4-(2,5-dimethylphenyl)-5-propyl-1,3-thiazol-2-yl]amino}methyl)-6-methoxyphenol

• IUPAC Name: 2-[[[4-(2,5-dimethylphenyl)-5-propyl-1,3-thiazol-2-yl]amino]methyl]-6-methoxyphenol
• InChI: InChI=1S/C22H26N2O2S/c1-5-7-19-20(17-12-14(2)10-11-15(17)3)24-22(27-19)23-13-16-8-6-9-18(26-4)21(16)25/h6,8-12,25H,5,7,13H2,1-4H3,(H,23,24)
• InChI Key: XDNPAMHBPXRMCO-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=C(S1)NCC2=C(C(=CC=C2)OC)O)C3=C(C=CC(=C3)C)C
• Molecular Formula: C22H26N2O2S
• Molecular Weight: 382.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds akin to 2-({[4-(2,5-dimethylphenyl)-5-propyl-1,3-thiazol-2-yl]amino}methyl)-6-methoxyphenol typically involves multi-step reactions, starting from basic phenyl or thiazolyl precursors. Techniques such as the Schiff bases reduction route have been employed to synthesize structurally related compounds, involving steps that construct the thiazole core and subsequently introduce the methoxyphenol and dimethylphenyl components (Ajibade & Andrew, 2021).

Molecular Structure Analysis

The molecular structure of related compounds showcases the presence of asymmetric units in orthorhombic and monoclinic crystal systems. Intermolecular hydrogen bonding is a notable feature, contributing to the stabilization of the molecular structure through secondary intermolecular interactions (Ajibade & Andrew, 2021).

Chemical Reactions and Properties

Compounds within this class participate in a variety of chemical reactions, largely dictated by the functional groups present in the structure. The thiazolyl moiety, for instance, can undergo nucleophilic substitution reactions, contributing to the compound's versatility as a precursor for further chemical synthesis. The presence of the methoxyphenol group may allow for oxidation and reduction reactions, impacting the compound's reactivity and applications in synthesis (Acharyya et al., 2003).